4-[[(1S)-1-[[(2S)-2-[[(2S)-2-[(1-carboxy-3-phenyl-propyl)amino]propano yl]amino]propanoyl]carbamoyl]
4-[[(1S)-1-[[(2S)-2-[[(2S)-2-[(1-carboxy-3-phenyl-propyl)amino]propano yl]amino]propanoyl]carbamoyl]
Brand Name:
Vulcanchem
CAS No.:
116560-97-5
VCID:
VC0219063
InChI:
InChI=1S/C32H36N4O7/c1-20(33-26(32(42)43)18-13-22-9-5-3-6-10-22)28(37)34-21(2)29(38)36-30(39)27(19-23-11-7-4-8-12-23)35-25-16-14-24(15-17-25)31(40)41/h3-12,14-17,20-21,26-27,33,35H,13,18-19H2,1-2H3,(H,34,37)(H,40,41)(H,42,43)(H,36,38,39)/t20-,21-,26?,27-/m0/s1
SMILES:
CC(C(=O)NC(C)C(=O)NC(=O)C(CC1=CC=CC=C1)NC2=CC=C(C=C2)C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O
Molecular Formula:
C32H36N4O7
Molecular Weight:
588.6 g/mol
4-[[(1S)-1-[[(2S)-2-[[(2S)-2-[(1-carboxy-3-phenyl-propyl)amino]propano yl]amino]propanoyl]carbamoyl]
CAS No.: 116560-97-5
Main Products
VCID: VC0219063
Molecular Formula: C32H36N4O7
Molecular Weight: 588.6 g/mol
CAS No. | 116560-97-5 |
---|---|
Product Name | 4-[[(1S)-1-[[(2S)-2-[[(2S)-2-[(1-carboxy-3-phenyl-propyl)amino]propano yl]amino]propanoyl]carbamoyl] |
Molecular Formula | C32H36N4O7 |
Molecular Weight | 588.6 g/mol |
IUPAC Name | 4-[[(2S)-1-[[(2S)-2-[[(2S)-2-[(1-carboxy-3-phenylpropyl)amino]propanoyl]amino]propanoyl]amino]-1-oxo-3-phenylpropan-2-yl]amino]benzoic acid |
Standard InChI | InChI=1S/C32H36N4O7/c1-20(33-26(32(42)43)18-13-22-9-5-3-6-10-22)28(37)34-21(2)29(38)36-30(39)27(19-23-11-7-4-8-12-23)35-25-16-14-24(15-17-25)31(40)41/h3-12,14-17,20-21,26-27,33,35H,13,18-19H2,1-2H3,(H,34,37)(H,40,41)(H,42,43)(H,36,38,39)/t20-,21-,26?,27-/m0/s1 |
Standard InChIKey | UZKWDJFXHHHJFU-FFXSJNGMSA-N |
Isomeric SMILES | C[C@@H](C(=O)N[C@@H](C)C(=O)NC(=O)[C@H](CC1=CC=CC=C1)NC2=CC=C(C=C2)C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O |
SMILES | CC(C(=O)NC(C)C(=O)NC(=O)C(CC1=CC=CC=C1)NC2=CC=C(C=C2)C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O |
Canonical SMILES | CC(C(=O)NC(C)C(=O)NC(=O)C(CC1=CC=CC=C1)NC2=CC=C(C=C2)C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O |
Synonyms | cFP-AAF-pAB CFPAAF-pAB N-(1-carboxy-3-phenylpropyl)-Ala-Ala-Phe-p-aminobenzoate N-(1-carboxy-3-phenylpropyl)-alanyl-alanyl-phenylalanine-4-aminobenzoate |
PubChem Compound | 5748203 |
Last Modified | Nov 11 2021 |
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